Cas no 25870-62-6 (1-Phenyl-2-hexanone)

1-Phenyl-2-hexanone is an aromatic ketone with the molecular formula C₁₂H₁₆O, characterized by a phenyl group attached to the second carbon of a hexanone chain. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, fragrances, and specialty chemicals. Its structure offers reactivity at both the carbonyl and aromatic positions, enabling versatile functionalization. The compound exhibits moderate solubility in organic solvents and stability under standard conditions, making it suitable for various synthetic applications. Its well-defined chemical properties and consistent purity ensure reliable performance in research and industrial processes.
1-Phenyl-2-hexanone structure
1-Phenyl-2-hexanone structure
Product Name:1-Phenyl-2-hexanone
CAS No:25870-62-6
MF:C12H16O
MW:176.254843711853
MDL:MFCD00027240
CID:52804
PubChem ID:87563980
Update Time:2025-05-28

1-Phenyl-2-hexanone Chemical and Physical Properties

Names and Identifiers

    • 1-Phenylhexan-2-one
    • Benzyl n-butyl ketone
    • Benzyl Butyl Ketone
    • 1-Phenyl-2-hexanone
    • 1-Phenyl-hexan-2-on
    • 1-phenyl-hexan-2-one
    • 2-Hexanone,1-phenyl
    • phenylhexanone
    • CS-0152391
    • D88735
    • SCHEMBL330291
    • NS00049034
    • NSC15336
    • NSC 15336
    • SY048304
    • NSC-15336
    • phenyl hexanone
    • InChI=1/C12H16O/c1-2-3-9-12(13)10-11-7-5-4-6-8-11/h4-8H,2-3,9-10H2,1H3
    • DYQAZJQDLPPHNB-UHFFFAOYSA-
    • FT-0608235
    • 2-Hexanone, 1-phenyl-
    • MFCD00027240
    • 25870-62-6
    • DTXSID301315661
    • B1030
    • 1-phenyl-2 -hexanone
    • AI3-24765
    • EINECS 247-306-2
    • CHEBI:145957
    • A877449
    • AKOS009157724
    • AS-81244
    • DB-046784
    • 2Hexanone, 1phenyl
    • 1Phenyl2hexanone
    • MDL： MFCD00027240
    • Inchi： 1S/C12H16O/c1-2-3-9-12(13)10-11-7-5-4-6-8-11/h4-8H,2-3,9-10H2,1H3
    • InChI Key： DYQAZJQDLPPHNB-UHFFFAOYSA-N
    • SMILES： O=C(CC1C=CC=CC=1)CCCC
    • BRN： 2044423

Computed Properties

  • Exact Mass: 176.12000
  • Monoisotopic Mass: 176.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.9
  • Topological Polar Surface Area: 17.1A^2
  • Molecular Weight: 176.25

Experimental Properties

  • Color/Form: Not determined
  • Density: 0,94 g/cm3
  • Boiling Point: 153°C/20mmHg(lit.)
  • Flash Point: 153°C/20mm
  • Refractive Index: 1.5010
  • PSA: 17.07000
  • LogP: 2.98840
  • Solubility: Not determined

1-Phenyl-2-hexanone Security Information

  • Hazardous Material transportation number：UN 3272 3/PG 2
  • WGK Germany：3
  • Safety Instruction： S16
  • Hazardous Material Identification： F
  • Packing Group：II
  • Hazard Level：3
  • Risk Phrases：R11
  • Packing Group：II
  • Safety Term：3

1-Phenyl-2-hexanone Customs Data

  • HS CODE：2914399090
  • Customs Data：

    China Customs Code:

    2914399090

    Overview:

    2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

1-Phenyl-2-hexanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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Benzyl Butyl Ketone
 25870-62-6 93%
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1-Phenyl-2-hexanone
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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 25870-62-6 >93.0%(GC)
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B152243-25g
1-Phenyl-2-hexanone
 25870-62-6 >93.0%(GC)
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 ¥1411.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B152243-5g
1-Phenyl-2-hexanone
 25870-62-6 >93.0%(GC)
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 ¥393.90 2023-09-04
eNovation Chemicals LLC
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 25870-62-6 95%
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 $80 2024-06-07

1-Phenyl-2-hexanone Production Method

1-Phenyl-2-hexanone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:25870-62-6)1-Phenyl-2-hexanone
Order Number:A877449
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:53
Price ($):595.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:25870-62-6)1-Phenyl-2-hexanone
A877449
Purity:99%
Quantity:100g
Price ($):595.0
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